Cas no 1804645-52-0 (3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804645-52-0
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4835546
• Update Time: 2025-06-13

3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5F3INO4/c1-16-3-2-13-6(17-8(9,10)11)5(12)4(3)7(14)15/h2H,1H3,(H,14,15)
• InChI Key： LQAOMTRJKRSQCA-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1C(=O)O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid

Comprehensive Overview of 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804645-52-0)

3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804645-52-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo and trifluoromethoxy functional groups, has garnered attention for its potential role in drug discovery and material science. Its molecular structure, combining methoxy and carboxylic acid moieties, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in heterocyclic compounds like 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid aligns with current trends in precision medicine and sustainable agriculture. Researchers are increasingly exploring its utility in designing targeted therapies and eco-friendly pesticides, addressing global challenges such as antibiotic resistance and crop protection. Its CAS No. 1804645-52-0 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance in industrial applications.

From a synthetic perspective, the iodo-substituted pyridine core of this compound enables cross-coupling reactions, a cornerstone of modern organofluorine chemistry. The presence of both electron-withdrawing (trifluoromethoxy) and electron-donating (methoxy) groups creates a balanced electronic environment, facilitating diverse transformations. This property is particularly relevant in the development of biologically active molecules, where fine-tuning solubility and bioavailability is essential.

In the context of green chemistry, 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid exemplifies the shift toward atom-efficient synthesis. Its structural features minimize waste generation in multi-step reactions, resonating with the pharmaceutical industry's focus on sustainable manufacturing. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to validate its purity and stability, ensuring reproducibility in research settings.

The compound's relevance extends to material science, where its fluorinated pyridine scaffold contributes to the design of advanced polymers and electronic materials. With the rise of flexible electronics and organic semiconductors, researchers are investigating its potential as a building block for high-performance coatings and conductive films. This interdisciplinary appeal underscores its importance beyond traditional chemical applications.

Frequently searched questions related to CAS No. 1804645-52-0 include its synthetic routes, safety data, and commercial availability. Addressing these queries, this compound is typically synthesized via halogenation of precursor pyridines, followed by selective functional group modifications. While it is not classified as hazardous under standard guidelines, proper laboratory handling protocols should always be observed. Several specialty chemical suppliers list it in their catalogs, often with custom synthesis options.

In summary, 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid represents a convergence of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to smart materials—highlight its role as a key intermediate in addressing contemporary scientific and industrial challenges. As research progresses, its impact on life sciences and technology is expected to expand further.